N-{4-[4-(2-fluorobenzyl)-1-piperazinyl]phenyl}propanamide

• IUPAC Name: N-[4-[4-[(2-fluorophenyl)methyl]piperazin-1-yl]phenyl]propanamide
• InChI: InChI=1S/C20H24FN3O/c1-2-20(25)22-17-7-9-18(10-8-17)24-13-11-23(12-14-24)15-16-5-3-4-6-19(16)21/h3-10H,2,11-15H2,1H3,(H,22,25)
• InChI Key: TUOYAEPOLIHVSQ-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NC1=CC=C(C=C1)N2CCN(CC2)CC3=CC=CC=C3F
• Molecular Formula: C20H24FN3O
• Molecular Weight: 341.4 g/mol

Description

N-{4-[4-(2-fluorobenzyl)-1-piperazinyl]phenyl}propanamide, commonly known as F-18 FP-CIT, is a radiopharmaceutical agent used for imaging dopamine transporters in the brain. It is a synthetic compound that binds selectively to dopamine transporters, providing a non-invasive method for detecting dopamine transporter abnormalities in neurological disorders such as Parkinson's disease and dementia with Lewy bodies.

Scientific Research Applications

Synthesis and Characterization

This compound and its derivatives have been synthesized and characterized for various applications. A notable study involves the synthesis of N-(substituted-phenyl)-4-{(4-[(E)-3-phenyl-2-propenyl]-1-piperazinyl} butanamides, which were evaluated for their tyrosinase inhibition and melanin reduction potential. These compounds exhibited significant biological activity, with certain derivatives showing high inhibitory potential and minimal cytotoxicity, suggesting their potential in developing depigmentation drugs with fewer side effects (Raza et al., 2019).

Antimicrobial and Antifungal Activities

Derivatives of N-{4-[4-(2-fluorobenzyl)-1-piperazinyl]phenyl}propanamide have been evaluated for their antimicrobial and antifungal activities. For instance, certain N-aryl-4-[6-(2-fluoropyridin-3-yl)quinazolin-2-yl]-piperazine-1-carboxamide derivatives demonstrated potential antimicrobial activity against various bacterial and fungal strains, highlighting their therapeutic potential in combating infectious diseases (Babu et al., 2015).

Anticonvulsant Properties

Another study synthesized N-(2-benzoylbenzofuran-3-yl)-3-(substituted)-propanamide analogs, discovering compounds with significant anticonvulsant properties. Specifically, one compound showed notable efficacy in both maximal electroshock seizure and subcutaneous metrazol seizure tests, presenting a promising avenue for anticonvulsant drug development (Kamal et al., 2013).

Safety and Hazards

The safety and hazards associated with “N-{4-[4-(2-fluorobenzyl)-1-piperazinyl]phenyl}propanamide” are not fully known due to the limited availability of data. Sigma-Aldrich provides this product to early discovery researchers as part of a collection of rare and unique chemicals. Researchers are responsible for confirming the product’s identity and purity.